Cas no 40611-82-3 (Methyl 4-acetyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 4-acetyl-1H-pyrrole-2-carboxylate
• CAS No: 40611-82-3
• Molecular Formula: C₈H₉NO₃
• Molecular Weight: 167.16196
• MDL: MFCD02571735
• CID: 330294
• PubChem ID: 2768204

Methyl 4-acetyl-1H-pyrrole-2-carboxylate Properties

Names and Identifiers

• Methyl 4-acetyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylicacid, 4-acetyl-, methyl ester
• 4-acetyl-pyrrole-2-carboxylic acid methyl ester
• methyl 4-acetylpyrrole-2-carboxylate
• methylacetylpyrrolecarboxylate
• CS-0215066
• FT-0680026
• EN300-218347
• MFCD02571735
• AKOS005069619
• 11R-0827
• 40611-82-3
• Z113827772
• SB62550
• DTXSID80377641
• J-522284
• A873277
• SCHEMBL4544324

• MDL： MFCD02571735
• InChIKey： PHZUPQKYQRXDBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO3/c1-5(10)6-3-7(9-4-6)8(11)12-2/h3-4,9H,1-2H3
• SMILES： CC(=O)C1=CNC(=C1)C(=O)OC

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 167.058243
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 59.2

Experimental Properties

• LogP: 1.00390
• PSA: 59.16000
• Refractive Index: 1.531
• Boiling Point: 340°Cat760mmHg
• Melting Point: 118-120°C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 159.4°C
• Density: 1.218

Methyl 4-acetyl-1H-pyrrole-2-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

Methyl 4-acetyl-1H-pyrrole-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%